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Compound of Interest

Compound Name: Lck-IN-3

Cat. No.: B15136474

Application Notes and Protocols for Lck
Inhibitor Il

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the preparation and use of Lck Inhibitor 111, a
potent and cell-permeable inhibitor of Lymphocyte-specific protein tyrosine kinase (Lck). These
guidelines are intended for researchers in immunology, oncology, and drug development
investigating T-cell signaling and other Lck-dependent pathways.

Introduction

Lymphocyte-specific protein tyrosine kinase (Lck) is a critical enzyme in the Src family of
tyrosine kinases, primarily expressed in T-cells and natural killer cells.[1][2] It plays a pivotal
role in initiating the T-cell receptor (TCR) signaling cascade upon antigen recognition.[1][3]
Lck's function is integral to T-cell activation, proliferation, and differentiation, making it a key
target for therapeutic intervention in autoimmune diseases and certain cancers.[3][4] Lck
Inhibitor Il is a tri-substituted amine that acts as a potent inhibitor of Lck by targeting its ATP-
binding site.[5][6]

Physicochemical Properties and Efficacy
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A clear understanding of the inhibitor's properties is essential for accurate and reproducible
experimental results.

Property Value Reference
Molecular Weight 478.54 g/mol [718]
Molecular Formula C25H30N60a4 [71[8]

CAS Number 1188890-30-3 [71[8]

ICs0 (Lck) 867 nM [71[8]

ICso (IL-2 Synthesis) 1.27 pM (in Jurkat cells) [8]

Lck Signaling Pathway

Lck is an early and crucial component of the T-cell receptor (TCR) signaling pathway. Upon
TCR engagement with an antigen-presenting cell, Lck is activated and phosphorylates the
Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) within the CD3 complex. This
initiates a downstream signaling cascade involving ZAP-70, LAT, and SLP-76, ultimately
leading to the activation of transcription factors like NF-kB and NFAT, which drive T-cell
activation and cytokine production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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